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Compound of Interest

Compound Name: 2-(Piperidin-3-yl)benzo[d]thiazole

Cat. No.: B1342488 Get Quote

An In-Depth Technical Guide to 2-(Piperidin-3-yl)benzo[d]thiazole

This guide provides a comprehensive overview of the chemical properties, synthesis, and

potential biological significance of 2-(Piperidin-3-yl)benzo[d]thiazole. It is intended for

researchers, scientists, and professionals in the field of drug development and medicinal

chemistry.

Core Molecular Data
2-(Piperidin-3-yl)benzo[d]thiazole is a heterocyclic compound featuring a benzothiazole core

linked to a piperidine ring at the 2-position. Its chemical properties are derived from this unique

structural arrangement. The hydrochloride salt of this compound is commonly available for

research purposes.

Property Value Citation

Molecular Formula C₁₂H₁₄N₂S [1]

Molecular Weight 218.32 g/mol [1][2]

IUPAC Name
2-(piperidin-3-yl)-1,3-

benzothiazole
[1]

Note: The molecular weight is for the free base. The hydrochloride salt (C₁₂H₁₅ClN₂S) has a

molecular weight of approximately 254.78 g/mol .[1][2]
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Synthesis and Experimental Protocols
The synthesis of 2-substituted benzothiazoles is a well-established area of organic chemistry.

While a specific protocol for 2-(Piperidin-3-yl)benzo[d]thiazole is not detailed in the provided

literature, a general and widely used method involves the condensation of 2-aminobenzenethiol

with a suitable carbonyl-containing compound.

General Experimental Protocol: Synthesis of 2-
Substituted Benzothiazoles
A common and effective route for synthesizing the benzothiazole core is the reaction between

2-aminobenzenethiol and an aldehyde.[3] This reaction can be catalyzed by various agents,

including mild oxidizing systems like H₂O₂/HCl, to facilitate the cyclization and subsequent

aromatization to the benzothiazole ring.[3]

Materials:

2-aminobenzenethiol

Piperidine-3-carbaldehyde (or a suitable derivative)

Ethanol (as solvent)

Hydrogen Peroxide (H₂O₂)

Hydrochloric Acid (HCl)

Procedure:

Reaction Setup: Dissolve 2-aminobenzenethiol and piperidine-3-carbaldehyde in ethanol in a

round-bottom flask.

Catalyst Addition: Slowly add a mixture of hydrogen peroxide and hydrochloric acid to the

solution at room temperature.[3]

Reaction: Stir the mixture for a designated period (e.g., 1-3 hours) while monitoring the

reaction progress using thin-layer chromatography (TLC).[3]
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Workup: Upon completion, neutralize the reaction mixture. The product may precipitate from

the solution or require extraction with an organic solvent.

Purification: The crude product is then purified, typically through recrystallization or column

chromatography, to yield the final 2-(Piperidin-3-yl)benzo[d]thiazole.

This synthetic pathway is versatile and can be adapted for various substituted aldehydes and

thiophenols.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1342488?utm_src=pdf-body
https://www.mdpi.com/1420-3049/25/7/1675
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Reaction Process

Purification

2-Aminobenzenethiol

Dissolve in Ethanol

Piperidine-3-carbaldehyde

Add H₂O₂/HCl Catalyst

Mixture

Condensation & Cyclization
(Stir at Room Temp)

Catalysis

Neutralization & Workup

Crude Product

Purification
(Recrystallization or Chromatography)

Final Product:
2-(Piperidin-3-yl)benzo[d]thiazole

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-(Piperidin-3-yl)benzo[d]thiazole.
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Biological and Pharmacological Significance
The benzothiazole scaffold is a prominent pharmacophore in medicinal chemistry, and its

derivatives are known to exhibit a wide range of biological activities. The incorporation of a

piperidine moiety can further enhance the pharmacological profile, potentially improving

solubility, cell permeability, and receptor binding.

Benzothiazole-containing compounds have been investigated for numerous therapeutic

applications, including:

Antimicrobial Activity: Derivatives have shown efficacy against various Gram-positive and

Gram-negative bacteria as well as fungi.[4][5][6]

Anticancer Activity: Certain benzothiazoles act as enzyme inhibitors or interact with biological

pathways crucial for cancer cell proliferation.[5][6]

Enzyme Inhibition: This class of compounds has been explored as inhibitors for enzymes like

dihydrofolate reductase (DHFR), carbonic anhydrase, and monoamine oxidase B (MAO-B),

which are targets for various diseases.[4][5][7]

Anti-inflammatory Effects: Some benzothiazole derivatives have demonstrated the ability to

inhibit cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway.[5][8]

Neuroprotective Activity: The benzothiazole ring is a core component in the design of agents

targeting neurodegenerative diseases like Alzheimer's, partly due to its amyloid-inhibiting

properties.[7]

The diverse biological functions of this scaffold make 2-(Piperidin-3-yl)benzo[d]thiazole a

compound of significant interest for further investigation and drug development.
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Key biological activities associated with the benzothiazole chemical scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1342488#2-piperidin-3-yl-benzo-d-thiazole-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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